![molecular formula C10H17Cl3FN3 B2509605 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride CAS No. 1779133-99-1](/img/structure/B2509605.png)
3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described . The target products were obtained with 55–92% yields in relatively short reaction times .Molecular Structure Analysis
The structure of the synthesized compounds was confirmed by 1 H and 13 C NMR and mass spectra . The 1 H NMR spectrum, δ, ppm: 1.07 t (3H), 1.79 m (2H), 2.03 d.d (2H), 2.29 t.d. (1H, J = 9.1 Hz), 2.75 s (3H), 2.89 m (2H), 3.14 q (2H), 3.36 m (1H), 3.61 d (2H, J = 13.2 Hz), 7.69 d.d. (1H, J = 9.1 Hz), 8.02 d.d (1H, J = 8.7, 5.3 Hz). The 13 C NMR spectrum, δ C, ppm: 12.33, 29.70, 33.44, 35.06, 44.14, 46.43, 97.37, 112.54, 117.11, 123.57, 161.03, 162.38, 163.04, 164.84 .Chemical Reactions Analysis
Fluorination of pyridine by complex AlF 3 and CuF 2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine in yields 32 and 11 % accordingly . 3-Bromo-2-nitropyridine reacts with Bu 4 N + F − in DMF at 20 °C to form 2-fluoro-3-bromopyridine .Physical And Chemical Properties Analysis
The compound is a white powder with a melting point of 85–87°C . It has a molecular weight of 304.62.Scientific Research Applications
Cancer Treatment : A compound structurally related to 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride is used as an Aurora kinase inhibitor, potentially useful in treating cancer due to its ability to inhibit Aurora A (ロバート ヘンリー,ジェームズ, 2006).
Synthesis of Kinase Inhibitors : This compound serves as a key intermediate in the synthesis of potent deoxycytidine kinase (dCK) inhibitors, crucial for developing new cancer therapies (Haiming Zhang et al., 2009).
Antibacterial Activity : Novel N-substituted pyridin-2(1H)-one derivatives, related to the compound , exhibit antibacterial activity against human pathogen bacterial strains (A. Sharma et al., 2016).
Fluorous Ionic Liquids Synthesis : It contributes to the synthesis of fluorous ionic liquids, a novel class of materials with significant potential in various industrial applications (M. Honda et al., 2017).
Anti-Lung Cancer Activity : Related fluoro-substituted compounds have demonstrated significant anti-lung cancer activity, highlighting the potential therapeutic applications of similar compounds (A. G. Hammam et al., 2005).
Corrosion Inhibition : Piperidine derivatives, including those with fluoro-substituents, have been studied for their corrosion inhibition properties on iron, relevant in industrial applications (S. Kaya et al., 2016).
Optical Properties in Chemistry : Studies on the optical properties of trisheterocyclic systems with electron-donating amino groups, like piperidine, provide insights into their potential applications in material science (J. Palion-Gazda et al., 2019).
Synthesis of Chiral Catalysts : A simple method has been developed to create chiral N-(4-(piperidin-1-yl)pyridin-2-yl)amide derivatives, which serve as potential stereoselective catalysts (H. Tian et al., 2012).
Radiopharmaceutical Applications : The compound's derivatives have been synthesized for potential use in metabolic studies, highlighting their applicability in medical imaging and diagnostics (I. Nakatsuka et al., 1981).
Mechanism of Action
While the exact mechanism of action for 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride is not specified in the search results, it’s worth noting that N-benzylpiperidine benzisoxazole derivatives are selective inhibitors of the enzyme acetylcholinesterase (AChE), which are used for the treatment of Alzheimer’s disease .
properties
IUPAC Name |
3-fluoro-N-piperidin-4-ylpyridin-2-amine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3.3ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;;;/h1-2,5,8,12H,3-4,6-7H2,(H,13,14);3*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUIJHUXJPDSLSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=C(C=CC=N2)F.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Cl3FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.